Cas no 153403-53-3 (2-chloro-6-fluoro-1,3-benzoxazole)

• Product Name: 2-chloro-6-fluoro-1,3-benzoxazole
• CAS No: 153403-53-3
• MF: C₇H₃ClFNO
• MW: 171.556224107742
• MDL: MFCD16250625
• CID: 1026398
• PubChem ID: 14748832
• Update Time: 2025-04-20

2-chloro-6-fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluorobenzo[d]oxazole
• 2-CHLORO-5-FLUOROBENZO[D]OXAZOLE
• 2-chloro-6-fluoro-1,3-benzoxazole
• 2-chloro-6-fluorobenzoxazole
• SABSNTHFVVOJMX-UHFFFAOYSA-N
• Benzoxazole, 2-chloro-6-fluoro-
• SY112662
• AB0022471
• W3342
• ST24022173
• FK-0709
• A883824
• DTXSID80563608
• DB-355911
• F2147-7909
• EN300-330996
• AKOS012987209
• W-205742
• MFCD16250625
• 153403-53-3
• SCHEMBL3950849
• XH0536

• MDL： MFCD16250625
• Inchi： 1S/C7H3ClFNO/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3H
• InChI Key： SABSNTHFVVOJMX-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(=CC=2O1)F

Computed Properties

• Exact Mass: 170.98900
• Monoisotopic Mass: 170.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.482±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 206.9±13.0 ºC (760 Torr),
• Flash Point: 78.9±19.8 ºC,
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• PSA: 26.03000
• LogP: 2.62030

2-chloro-6-fluoro-1,3-benzoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C